Cas no 1040642-78-1 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide
• CAS No: 1040642-78-1
• MF: C₁₅H₁₁BrClN₃O₄S₂
• MW: 476.752538919449
• CID: 5931587
• PubChem ID: 25843638
• Update Time: 2025-06-08

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide
• 1040642-78-1
• AKOS024496908
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)propanamide
• F5093-0135
• VU0634714-1
• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorophenyl)sulfonylpropanamide

• Inchi： 1S/C15H11BrClN3O4S2/c16-12-6-5-11(25-12)14-19-20-15(24-14)18-13(21)7-8-26(22,23)10-3-1-9(17)2-4-10/h1-6H,7-8H2,(H,18,20,21)
• InChI Key： HUEOBXNTPUXSDG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(CCS(C3C=CC(=CC=3)Cl)(=O)=O)=O)O2)S1

Computed Properties

• Exact Mass: 474.90629g/mol
• Monoisotopic Mass: 474.90629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 139Ų

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide

Recent Advances in the Study of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide (CAS: 1040642-78-1)

The compound N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide (CAS: 1040642-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a 1,3,4-oxadiazole core and a bromothiophene moiety, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a potential inhibitor of key enzymatic targets. Studies have demonstrated that the presence of the 5-bromothiophen-2-yl group enhances the compound's binding affinity to specific protein targets, while the 4-chlorobenzenesulfonyl moiety contributes to its stability and bioavailability. These structural attributes make it a promising candidate for further drug development.

In vitro and in vivo studies have revealed that N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide exhibits potent inhibitory activity against a range of disease-relevant enzymes, including those involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This suggests potential applications in the treatment of chronic inflammatory conditions.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided detailed insights into the interactions between the compound and its target proteins, revealing specific binding sites and conformational changes induced upon binding. Such structural information is invaluable for the rational design of derivatives with improved potency and selectivity.

Despite these promising findings, challenges remain in the development of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is exploring the synthesis of analogs with modified functional groups to enhance pharmacokinetic properties while maintaining biological activity.

In conclusion, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-chlorobenzenesulfonyl)propanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity position it as a promising lead compound for the development of novel therapeutics. Continued exploration of its pharmacological potential, coupled with advancements in synthetic and analytical methodologies, is expected to yield significant contributions to the field in the coming years.